Sodium 2,2'-([1,1'-biphenyl]-4,4'-diylbis(ethene-2,1-diyl))dibenzenesulfonate

Bioimaging and Cell Labeling

One primary application of Sodium 2,2'-([1,1'-biphenyl]-4,4'-diylbis(ethene-2,1-diyl))dibenzenesulfonate is in bioimaging and cell labeling. Its fluorescent properties allow researchers to visualize specific structures or processes within living cells. The dye can be:

• Conjugated to biomolecules such as antibodies or proteins, enabling researchers to target and label specific cellular components .
• Used directly to stain certain cellular structures, such as amyloid plaques associated with Alzheimer's disease in alzheimer's disease ON National Institutes of Health (.gov) ncbi.nlm.nih.gov].

Biosensing and Molecular Recognition

The dye's fluorescence intensity can change in response to specific environmental factors, making it useful in biosensing applications. For example, it can be used to:

• Detect the presence of specific molecules by monitoring changes in its fluorescence upon binding to the target molecule .
• Monitor changes in cellular environment, such as pH or ion concentration, based on its fluorescence response .

Other Applications

Beyond bioimaging and biosensing, Sodium 2,2'-([1,1'-biphenyl]-4,4'-diylbis(ethene-2,1-diyl))dibenzenesulfonate can be used in various other scientific research applications, including:

• Drug discovery and development to study the interaction of drugs with cells or tissues
• Material science to study the properties of newly developed materials
• Environmental science to monitor environmental pollutants or track the movement of specific molecules in the environment

Sodium 2,2'-([1,1'-biphenyl]-4,4'-diylbis(ethene-2,1-diyl))dibenzenesulfonate is a synthetic organic compound with the molecular formula $C_{28}H_{20}Na_2O_6S_2$ and a molecular weight of approximately 562.6 g/mol. It is characterized by its complex structure that includes biphenyl and sulfonate functional groups, contributing to its potential applications in various fields such as materials science and pharmaceuticals. The compound typically appears as crystalline solids and is noted for its high purity, often exceeding 95% in commercial preparations .

The synthesis of Sodium 2,2'-([1,1'-biphenyl]-4,4'-diylbis(ethene-2,1-diyl))dibenzenesulfonate typically involves multi-step organic synthesis techniques. Key steps may include:

• Formation of the biphenyl backbone: This can be achieved through coupling reactions involving aryl halides.
• Introduction of ethylene units: This may involve the use of palladium-catalyzed cross-coupling reactions.
• Sulfonation: The final step often includes the sulfonation of the biphenyl structure to introduce the sulfonate groups.

Each step requires careful control of reaction conditions to optimize yield and purity.

Sodium 2,2'-([1,1'-biphenyl]-4,4'-diylbis(ethene-2,1-diyl))dibenzenesulfonate finds applications in several domains:

• Materials Science: It can be used as a polymer additive or modifier due to its unique structural properties.
• Pharmaceuticals: Potential applications in drug formulation as a solubilizing agent or active pharmaceutical ingredient.
• Analytical Chemistry: Utilized in chromatography as a stationary phase or as part of sensor technologies.

Several compounds share structural similarities with Sodium 2,2'-([1,1'-biphenyl]-4,4'-diylbis(ethene-2,1-diyl))dibenzenesulfonate. Here are some notable examples:

The uniqueness of Sodium 2,2'-([1,1'-biphenyl]-4,4'-diylbis(ethene-2,1-diyl))dibenzenesulfonate lies in its complex biphenyl framework and dual sulfonate groups which may offer distinct chemical reactivity and biological interactions compared to these similar compounds.